Cas no 1965309-96-9 ((5-Methoxy-1H-indazol-3-yl)-acetic acid tert-butyl ester)

• Product Name: (5-Methoxy-1H-indazol-3-yl)-acetic acid tert-butyl ester
• CAS No: 1965309-96-9
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• MDL: MFCD28098112
• CID: 4777678
• Update Time: 2025-06-08

(5-Methoxy-1H-indazol-3-yl)-acetic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (5-Methoxy-1H-indazol-3-yl)-acetic acid tert-butyl ester
• SB35022
• (5-Methoxy-1H-indazol-3-yl)-acetic acid t-butyl ester

• MDL： MFCD28098112
• Inchi： 1S/C14H18N2O3/c1-14(2,3)19-13(17)8-12-10-7-9(18-4)5-6-11(10)15-16-12/h5-7H,8H2,1-4H3,(H,15,16)
• InChI Key： UMLKIEIMHLCMBN-UHFFFAOYSA-N
• SMILES： O(C(CC1=C2C=C(C=CC2=NN1)OC)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 327
• XLogP3: 2.3
• Topological Polar Surface Area: 64.2

Additional information on (5-Methoxy-1H-indazol-3-yl)-acetic acid tert-butyl ester

(5-Methoxy-1H-indazol-3-yl)-acetic acid tert-butyl ester: A Comprehensive Overview

(5-Methoxy-1H-indazol-3-yl)-acetic acid tert-butyl ester (CAS No. 1965309-96-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with (5-Methoxy-1H-indazol-3-yl)-acetic acid tert-butyl ester.

Chemical Properties and Structure

(5-Methoxy-1H-indazol-3-yl)-acetic acid tert-butyl ester is a member of the indazole family, a class of heterocyclic compounds known for their diverse biological activities. The compound features a 5-methoxy substituent on the indazole ring and a tert-butyl ester group attached to the acetic acid moiety. The methoxy group contributes to the compound's lipophilicity and can influence its binding affinity to various biological targets. The tert-butyl ester group, on the other hand, can be readily hydrolyzed under physiological conditions, releasing the free carboxylic acid form.

The molecular formula of (5-Methoxy-1H-indazol-3-yl)-acetic acid tert-butyl ester is C₁₄H₁₇N₃O₃, and its molecular weight is approximately 275.30 g/mol. The compound is typically obtained as a white crystalline solid and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of (5-Methoxy-1H-indazol-3-yl)-acetic acid tert-butyl ester can be achieved through several routes, each with its own advantages and limitations. One common approach involves the reaction of 5-methoxyindazole with bromoacetic acid tert-butyl ester in the presence of a base such as potassium carbonate or cesium carbonate. This reaction typically proceeds via a nucleophilic substitution mechanism, yielding the desired product in good yields.

An alternative method involves the coupling of 5-methoxyindazole with acryloyl chloride followed by treatment with tert-butanol in the presence of a suitable catalyst. This route has been reported to provide higher yields and better purity compared to other methods. Recent advancements in catalytic systems have further optimized this synthetic pathway, making it more efficient and scalable for industrial applications.

Biological Activities and Therapeutic Potential

(5-Methoxy-1H-indazol-3-yl)-acetic acid tert-butyl ester has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of the key areas of interest is its ability to modulate various signaling pathways involved in inflammation and cancer.

Research has shown that (5-Methoxy-1H-indazol-3-yl)-acetic acid tert-butyl ester exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This effect is attributed to its ability to interfere with nuclear factor-kappa B (NF-kB) signaling, a critical regulator of inflammatory responses. In preclinical studies, treatment with this compound has been associated with reduced inflammation in animal models of arthritis and colitis.

In addition to its anti-inflammatory effects, (5-Methoxy-1H-indazol-3-yl)-acetic acid tert-butyl ester has demonstrated promising anticancer activity. Studies have shown that it can induce apoptosis in various cancer cell lines by targeting multiple signaling pathways, including those involving p53 and Bcl-2 family proteins. Preclinical data suggest that this compound may have potential as a chemotherapeutic agent for treating cancers such as breast cancer, lung cancer, and leukemia.

Recent Research Advancements

The therapeutic potential of (5-Methoxy-1H-indazol-3-yl)-acetic acid tert-butyl ester continues to be explored through ongoing research efforts. Recent studies have focused on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects. For instance, researchers have developed prodrug strategies that involve modifying the tert-butyl ester group to improve solubility and stability.

In addition to these chemical modifications, efforts are being made to understand the molecular mechanisms underlying the biological activities of this compound. Advanced techniques such as high-throughput screening and computational modeling are being employed to identify novel targets and pathways that can be modulated by (5-Methoxy-1H-indazol-3-yl)-acetic acid tert-butyl ester. These insights are crucial for developing more effective therapeutic strategies.

Clinical Trials and Future Prospects

The promising preclinical data on (5-Methoxy-1H-indazol-3-yl)-acetic acid tert-butyl ester have paved the way for early-stage clinical trials aimed at evaluating its safety and efficacy in human subjects. Initial clinical studies have shown favorable results, with no major adverse effects reported at therapeutic doses.

Ongoing clinical trials are focusing on assessing the compound's effectiveness in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, there is growing interest in exploring its potential as an adjuvant therapy for cancer patients undergoing chemotherapy or radiation therapy.

The future prospects for (5-Methoxy-1H-indazol-3-yl)-acetic acid tert-butyl ester are promising, driven by its unique chemical structure and diverse biological activities. Continued research efforts are expected to uncover new applications and improve our understanding of this intriguing compound.